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Compound of Interest

Compound Name: Estrone-d2

Cat. No.: B594136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development settings. It is not a substitute for a formal Material Safety Data Sheet (MSDS)

or Safety Data Sheet (SDS) and should be used in conjunction with your institution's

established safety protocols and a thorough risk assessment.

Introduction
Estrone-d2 is a deuterated form of estrone, a natural estrogenic hormone. The replacement of

two hydrogen atoms with deuterium isotopes makes it a valuable tool in various research

applications, including as an internal standard for mass spectrometry-based quantification of

estrone. While the isotopic labeling does not significantly alter its chemical reactivity, the

biological activity and toxicological profile of Estrone-d2 are considered to be identical to that

of estrone. Estrone is a potent compound with significant health risks, including carcinogenicity

and reproductive toxicity. Therefore, stringent safety and handling protocols are imperative to

minimize exposure and ensure the well-being of laboratory personnel.

This guide provides comprehensive safety and handling information for Estrone-d2,

summarizing toxicological data, outlining safe handling procedures, and detailing its

mechanism of action through signaling pathway diagrams.
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Estrone-d2, like its non-deuterated counterpart, is classified as a hazardous substance. The

primary risks are associated with its potent hormonal activity and long-term toxic effects.

GHS Classification:

Hazard Class Category Hazard Statement

Carcinogenicity 1B/2

H350: May cause cancer /

H351: Suspected of causing

cancer[1][2][3][4]

Reproductive Toxicity 1A/1B
H360: May damage fertility or

the unborn child[1][2][3][4]

Effects on or via lactation -
H362: May cause harm to

breast-fed children[4]

Signal Word: Danger[1][3]

Primary Routes of Exposure: Inhalation of airborne powder, skin contact, eye contact, and

ingestion.[1]

Toxicological Data
Due to the nature of hormonal compounds, the primary toxicological concern is not acute

lethality but rather the potential for adverse health effects from chronic exposure to low doses.

Quantitative toxicological data for Estrone and its deuterated analogs are limited.

Parameter Value Species Route Source

Acute Oral

Toxicity (LD50)
> 2000 mg/kg Rat Oral [5]

> 5000 mg/kg Rat, Mouse Oral [6]

Occupational

Exposure Limits

(OEL)

Not Established - - [1][7]
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Note: The high LD50 values suggest low acute toxicity. However, the absence of established

Occupational Exposure Limits (OELs) from regulatory bodies such as OSHA and NIOSH

underscores the need for highly conservative handling practices based on the compound's

known carcinogenicity and reproductive toxicity.[1][7] A risk-based approach, such as control

banding for potent compounds, is strongly recommended.

Experimental Protocols: Safe Handling and
Decontamination
Given the hazardous nature of Estrone-d2, all work must be conducted within a designated

area and with appropriate engineering controls and personal protective equipment (PPE). The

following protocols are based on guidelines for handling highly potent and cytotoxic

compounds.[8][9][10][11][12]

Engineering Controls
Containment: All handling of solid Estrone-d2, including weighing and preparing solutions,

must be performed in a certified chemical fume hood, a ventilated balance enclosure, or a

glove box. For sterile preparations, a Class II or III Biological Safety Cabinet (BSC) or a

containment isolator is required.[9]

Ventilation: The laboratory should have a single-pass air system, with no recirculation of

exhaust air. Negative pressure should be maintained in the designated potent compound

handling area relative to adjacent areas.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Estrone-d2:

Gloves: Double gloving with nitrile gloves is recommended. Gloves should be changed

immediately upon contamination and every two hours during continuous work.

Lab Coat: A dedicated, disposable, solid-front lab coat with tight-fitting cuffs should be worn.

Eye Protection: Chemical safety goggles or a face shield must be worn.
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Respiratory Protection: For operations with a high potential for aerosol generation, a NIOSH-

approved respirator with a P100 filter should be used.

Standard Operating Procedures (SOPs)
Access Control: Access to the area where Estrone-d2 is handled should be restricted to

trained and authorized personnel.

Weighing: Use a ventilated balance enclosure. "Weigh-in-bag" techniques can further

minimize dust exposure.

Solution Preparation: Prepare solutions within a fume hood. Wet the solid material with a

small amount of the solvent before adding the full volume to prevent dust generation.

Transport: When transporting Estrone-d2, whether in solid or solution form, use sealed,

shatter-proof secondary containers.

Waste Disposal: All contaminated materials (gloves, lab coats, pipette tips, etc.) must be

disposed of as hazardous chemical waste in clearly labeled, sealed containers. Follow all

institutional, local, and national regulations for hazardous waste disposal.

Decontamination and Spill Management
Decontamination: All surfaces and equipment should be decontaminated after use. A

common procedure involves a two-step process:

Wipe surfaces with a solution of sodium hypochlorite (bleach).

Follow with a wipe-down with 70% ethanol or another appropriate solvent to remove the

bleach residue. Studies have shown that processes like chlorination and photolysis can be

effective in removing estrogenic compounds from water.[13]

Spill Response:

Evacuate the immediate area and alert others.

Don the appropriate PPE, including respiratory protection.
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For small powder spills, gently cover with a damp paper towel to avoid raising dust.

For liquid spills, absorb with an inert material.

Clean the spill area using the decontamination procedure described above.

Collect all cleanup materials in a sealed container for hazardous waste disposal.

Mechanism of Action and Signaling Pathways
Estrone exerts its biological effects by binding to and activating estrogen receptors (ERs),

primarily ERα and ERβ. These receptors function as ligand-activated transcription factors. The

signaling pathways can be broadly categorized into genomic (nuclear) and non-genomic

(membrane-initiated) pathways.

Genomic (Nuclear) Signaling Pathway
The classical genomic pathway involves the diffusion of estrone into the cell, where it binds to

estrogen receptors in the cytoplasm or nucleus. This binding event triggers a conformational

change in the receptor, leading to its dimerization and translocation into the nucleus. The

activated receptor-ligand complex then binds to specific DNA sequences known as Estrogen

Response Elements (EREs) in the promoter regions of target genes, thereby modulating their

transcription.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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